1-[Bromo(phenyl)methyl]-2-methylbenzene

• CAS RN: 116087-14-0
• Molecular Formula: C14H13B
• Molecular Weight: 261.16 g/mol
• IUPAC Name: 1-[bromo(phenyl)methyl]-2-methylbenzene
• InChI: InChI=1S/C14H13Br/c1-11-7-5-6-10-13(11)14(15)12-8-3-2-4-9-12/h2-10,14H,1H3
• InChI Key: CDVGBAUAPNIFPX-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C(C2=CC=CC=C2)Br

Description

1-[Bromo(phenyl)methyl]-2-methylbenzene is a useful research compound. Its molecular formula is C14H13Br and its molecular weight is 261.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 28.1 g (140 mmol) of 5 in 150 mL of dry diethyl ether, 25.6 g (8.89 mL, 94.4 mmol) of PBr3 was added at −10° C. The resulting mixture was stirred for 12 hr at room temperature and then added to 450 mL of cold water. The organic layer was separated, and the aqueous layer was extracted with 2×150 mL of water. The combined organic extracts were washed with aqueous NaHCO3, dried over Na2SO4, and then evaporated to dryness. This procedure gave 33.0 g (89%) of the title product.

Synthesis routes and methods II

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